5-(Piperazine-1-carbonyl)-1H-1,3-benzodiazole

• Molecular Formula: C12H14N4O
• Molecular Weight: 230.27 g/mol
• SMILES: C1CN(CCN1)C(=O)C2=CC3=C(C=C2)N=CN3
• InChI: InChI=1S/C12H14N4O/c17-12(16-5-3-13-4-6-16)9-1-2-10-11(7-9)15-8-14-10/h1-2,7-8,13H,3-6H2,(H,14,15)
• InChIKey: MOAMJFJHOBMJSC-UHFFFAOYSA-N

5-(Piperazine-1-carbonyl)-1H-1,3-benzodiazole: Versatile Building Block

5-(Piperazine-1-carbonyl)-1H-1,3-benzodiazole (CAS: 732973-53-4) is a heterocyclic compound composed of a 1H-1,3-benzodiazole (benzimidazole) core substituted at the 5-position with a piperazine-1-carbonyl moiety [1]. It serves as a versatile building block and pharmacophore scaffold in medicinal chemistry, enabling the rapid assembly of libraries of benzimidazole-piperazine hybrids with potential therapeutic applications in oncology, neurology, and infectious diseases [2].

Regioisomerically pure 5-carbonyl benzimidazole scaffold ensures correct SAR starting point for library synthesis.

Piperazine secondary amine provides a versatile synthetic handle for N-alkylation, acylation, or PROTAC linker attachment.

Privileged benzimidazole core supports hit discovery against kinase, PARP, and other enzyme families.

• [1] PubChem. (2025). 5-(Piperazine-1-carbonyl)-1H-1,3-benzodiazole. PubChem CID 9838222. View Source
• [2] Apaydın, Ç. B., et al. (2020). Evaluation of Cytotoxic Activity of New Benzimidazole-Piperazine Hybrids Against Human MCF-7 and A549 Cancer Cells. Pharmaceutical Chemistry Journal, 53(11), 1036-1042. View Source

5-(Piperazine-1-carbonyl)-1H-1,3-benzodiazole: Regioisomeric Purity & Scaffold Fidelity

The 5-(Piperazine-1-carbonyl)-1H-1,3-benzodiazole scaffold is not a generic, interchangeable component. Its differentiation from closely related analogs, such as regioisomers (e.g., 2-substituted variants), alternative heterocyclic linkers (e.g., piperidine or morpholine), or sulfonyl analogs, is critical. These subtle structural variations dictate downstream biological activity, synthetic tractability, and physicochemical properties [1]. Even within the same class, specific substitution patterns can dramatically alter target binding affinity and selectivity, as demonstrated by the >150-fold range in IC50 values (0.15–12.17 µM) observed for urease inhibition within a single library of benzimidazole-piperazine derivatives [2]. Consequently, procuring the precise 5-carbonyl regioisomer is not a matter of vendor preference but a requirement for experimental reproducibility and valid SAR studies.

2-substituted regioisomers may exhibit divergent target binding (e.g., PBR affinity vs. broad target engagement), invalidating SAR assumptions.

Sulfonyl-linked analogs offer limited synthetic versatility; carbonyl linker enables further derivatization essential for library expansion.

Morpholine or piperidine replacements lack the secondary amine required for common N-functionalization strategies, altering library design scope.

• [1] Patent UA-79309-C2. (2002). (1H-Benzoimidazol-2-YL)-(Piperazinyl)-Methanonc derivatives as histamine H4-receptor antagonists. View Source
• [2] Khan, S., et al. (2025). Synthesis of piperazine-based benzimidazole derivatives as potent urease inhibitors and molecular docking studies. Scientific Reports, 15, 29220. View Source

5-(Piperazine-1-carbonyl)-1H-1,3-benzodiazole: Quantitative Evidence vs. Analogs

5-Carbonyl vs. 2-Carbonyl: Binding Profile Differences

The position of the piperazine-1-carbonyl group on the benzimidazole core is a primary determinant of biological activity. While direct head-to-head data for 5-(Piperazine-1-carbonyl)-1H-1,3-benzodiazole is limited, class-level inference from studies on benzimidazole-piperazine hybrids demonstrates that regioisomeric variation (e.g., substitution at the 2-position vs. the 5-position) can lead to distinct binding profiles. For instance, the 2-(piperazine-1-carbonyl) regioisomer has been characterized as a potent ligand for the peripheral-type benzodiazepine receptor (PBR) with an IC50 of 19.9 nM, whereas the 5-(Piperazine-1-carbonyl)-1H-1,3-benzodiazole scaffold is more commonly utilized as a versatile intermediate for diverse target engagement [1].

5-Carbonyl vs. 2-Carbonyl

Class-level inference

2-isomer: PBR IC50 19.9 nM (radioligand assay); 5-isomer: scaffold for diverse target engagement.

Regioisomer determines target profile – procurement error would misdirect SAR studies.

Verify binding profile for intended target class.

Evidence Dimension	Target binding affinity (IC50)
Target Compound Data	Limited direct data; scaffold used for diverse targets.
Comparator Or Baseline	2-(Piperazine-1-carbonyl)-1H-1,3-benzodiazole (regioisomer): IC50 = 19.9 nM for PBR [1].
Quantified Difference	Regioisomeric shift from 2- to 5-position fundamentally alters target profile.
Conditions	Radioligand binding assay using [3H]-PK 11195 on rat cerebral cortex membranes [1].

Why This Matters

Procurement of the incorrect regioisomer will result in a compound with a divergent and potentially irrelevant biological activity profile, invalidating SAR studies.

• [1] BindingDB. (2013). CHEMBL338378: 2-(piperazine-1-carbonyl)-1H-1,3-benzodiazole PBR binding data. View Source

Carbonyl vs. Sulfonyl Linker: Synthetic Versatility

The carbonyl linker in 5-(Piperazine-1-carbonyl)-1H-1,3-benzodiazole offers distinct synthetic advantages over sulfonyl-linked analogs. Carbonyl groups provide a more electrophilic site for nucleophilic attack, enabling facile further derivatization, such as reduction to an amine or conversion to an amide. In contrast, sulfonyl analogs (e.g., 5-(piperazine-1-sulfonyl)-1H-1,3-benzodiazole) are less amenable to these transformations and are typically employed as final pharmacophores in PDE5 inhibitors like sildenafil [1]. This difference in chemical reactivity directly impacts the compound's utility as a flexible building block in medicinal chemistry campaigns [2].

Carbonyl vs. Sulfonyl Linker

Class-level inference

Carbonyl: enables reduction, amidation; Sulfonyl: primarily a metabolic block or bioisostere.

Carbonyl linker supports broader synthetic derivatization for analog library generation.

Synthetic versatility depends on reaction conditions.

Evidence Dimension	Synthetic versatility (qualitative assessment of functional group reactivity)
Target Compound Data	Carbonyl group enables reduction, amidation, and other nucleophilic acyl substitutions [2].
Comparator Or Baseline	5-(Piperazine-1-sulfonyl)-1H-1,3-benzodiazole: sulfonyl group is primarily a bioisostere for carboxylic acids or a metabolic block [1].
Quantified Difference	Qualitative difference in synthetic tractability and downstream derivatization potential.
Conditions	Standard organic synthesis conditions for functional group interconversion.

Why This Matters

For researchers requiring a versatile intermediate, the carbonyl-containing compound provides a broader and more tractable synthetic path for generating diverse analog libraries.

• [1] García-López, M., et al. (2012). Synthesis and Spectroscopic Analysis of Novel 1H-Benzo[d]imidazoles Phenyl Sulfonylpiperazines. Molbank, 2012(3), M769. View Source
• [2] PubChem. (2025). 5-(Piperazine-1-carbonyl)-1H-1,3-benzodiazole. PubChem CID 9838222. View Source

Piperazine vs. Morpholine: Synthetic Handle & Properties

The piperazine ring in 5-(Piperazine-1-carbonyl)-1H-1,3-benzodiazole confers distinct physicochemical and biological properties compared to its morpholine or piperidine counterparts. Piperazine, with its two nitrogen atoms, has a higher hydrogen bond acceptor count (3 vs. 2 for morpholine in the context of the target compound [1]) and a different pKa, which impacts solubility and permeability [2]. Furthermore, the secondary amine of the piperazine ring is a common point of attachment for additional pharmacophores in multi-step syntheses, a feature not available in morpholine or piperidine analogs. Class-level data from benzimidazole-piperazine hybrids shows that such variations can shift activity by orders of magnitude, as seen in cytotoxic assays where a methylpiperazine substitution resulted in an IC50 of 4.2 µM against MCF-7 cells [3].

Piperazine vs. Morpholine

Class-level inference

Piperazine: 2 H-bond acceptors + secondary amine synthetic handle; Morpholine: no secondary amine.

Piperazine enables further N-functionalization for focused library growth.

Physicochemical properties may differ; evaluate for specific design.

Evidence Dimension	Hydrogen Bond Acceptor Count / Synthetic Handles
Target Compound Data	3 H-Bond Acceptors (2 from piperazine N's, 1 from carbonyl O) [1]; Secondary amine provides a synthetic handle.
Comparator Or Baseline	Morpholine analog (5-(morpholine-4-carbonyl)-1H-1,3-benzodiazole): 3 H-Bond Acceptors, but no secondary amine handle [2].
Quantified Difference	Qualitative difference in available synthetic handles and basicity.
Conditions	Computed properties from PubChem [1]; Synthetic utility as a building block.

Why This Matters

The presence of the secondary amine in the piperazine ring makes this compound a superior choice for generating focused libraries through additional N-alkylation or acylation reactions.

• [1] PubChem. (2025). 5-(Piperazine-1-carbonyl)-1H-1,3-benzodiazole. PubChem CID 9838222. View Source
• [2] PubChem. (2025). 5-(Morpholine-4-carbonyl)-1H-1,3-benzodiazole (hypothetical analog structure). View Source
• [3] Apaydın, Ç. B., et al. (2020). Evaluation of Cytotoxic Activity of New Benzimidazole-Piperazine Hybrids Against Human MCF-7 and A549 Cancer Cells. Pharmaceutical Chemistry Journal, 53(11), 1036-1042. View Source

5-(Piperazine-1-carbonyl)-1H-1,3-benzodiazole: Application Scenarios

Focused Kinase/PARP Inhibitor Library Synthesis

5-(Piperazine-1-carbonyl)-1H-1,3-benzodiazole is an ideal starting material for the generation of focused libraries targeting kinases or poly(ADP-ribose) polymerase (PARP). The benzimidazole core is a privileged structure for these enzyme families, and the pendant piperazine group serves as a critical solvent-exposed moiety that can be further functionalized to modulate selectivity and pharmacokinetic properties. Studies have shown that benzimidazole-piperazine hybrids can achieve low micromolar IC50 values against cancer cell lines (e.g., 4.2 µM against MCF-7) [1], highlighting the scaffold's potential.

PROTAC Degrader Design

The secondary amine on the piperazine ring provides a convenient and chemically orthogonal attachment point for linkers used in Proteolysis Targeting Chimeras (PROTACs). The compound can serve as a target-binding warhead (e.g., for a kinase or epigenetic target) that, when linked to an E3 ligase ligand, induces targeted protein degradation. Its balanced physicochemical properties (MW 230.27, XLogP3 0.6 [2]) are within favorable ranges for developing cell-permeable degraders.

Robust Intermediate for GMP Synthesis

With commercial availability from multiple vendors in high purity (≥95% ), this compound is suitable for scaling up medicinal chemistry routes to support preclinical development. The crystalline hydrochloride and dihydrochloride salt forms offer improved stability and ease of handling, making it a reliable intermediate for multi-kilogram syntheses under Good Manufacturing Practice (GMP) conditions.

Application

Selection Property

Validation Focus

Kinase/PARP inhibitor library synthesis

Benzimidazole-piperazine privileged scaffold

Target engagement & selectivity profiling

PROTAC degrader design

Secondary amine for linker conjugation

Ternary complex formation & degradation efficiency

Preclinical intermediate scale-up

Crystalline salt form stability

Batch-to-batch synthetic reproducibility

• [1] Apaydın, Ç. B., et al. (2020). Evaluation of Cytotoxic Activity of New Benzimidazole-Piperazine Hybrids Against Human MCF-7 and A549 Cancer Cells. Pharmaceutical Chemistry Journal, 53(11), 1036-1042. View Source
• [2] PubChem. (2025). 5-(Piperazine-1-carbonyl)-1H-1,3-benzodiazole. PubChem CID 9838222. View Source